molecular formula C22H23N3O2 B6566105 N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine CAS No. 1021225-30-8

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine

Cat. No. B6566105
CAS RN: 1021225-30-8
M. Wt: 361.4 g/mol
InChI Key: SJKIIXQXYADNHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-Dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine, also known as DMQM, is a synthetic compound that has been studied for its potential application in scientific research. DMQM has a wide range of properties that make it an ideal compound for use in lab experiments. DMQM is a white, crystalline solid with a molecular weight of 243.3 g/mol and a melting point of 135-140°C. It is soluble in organic solvents such as ethanol and ethyl acetate, and is insoluble in water.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine is not completely understood. However, it is believed that the compound acts as an acetylcholinesterase inhibitor, which prevents the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the concentration of acetylcholine in the brain, which can have a range of effects on the body, including increased alertness, improved cognition, and increased muscle control.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine are not yet fully understood. However, it has been found to have an inhibitory effect on acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the brain. This can lead to a range of effects, including increased alertness, improved cognition, and increased muscle control. In addition, N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been found to possess antifungal and antibacterial properties, making it a potential candidate for use in medical treatments.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in lab experiments is its ability to act as an acetylcholinesterase inhibitor, which can lead to an increase in the concentration of acetylcholine in the brain. This can be beneficial for a range of experiments, such as those studying the effects of acetylcholine. However, it is important to note that N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine is a synthetic compound and, as such, its effects on the body are not yet fully understood. It is therefore important to use caution when using N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in lab experiments.

Future Directions

Further research is needed to better understand the biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine. In particular, further studies are needed to determine the long-term effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine on the body. In addition, further research is needed to explore the potential applications of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in medical treatments. Furthermore, further research is needed to explore the potential of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine as an acetylcholinesterase inhibitor, as this could lead to the development of new treatments for neurological disorders. Finally, further research is needed to explore the potential of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine as an antifungal and antibacterial agent, as this could lead to the development of new treatments for infectious diseases.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine can be synthesized through a multi-step process. The first step involves the reaction of 3,4-dimethylbenzaldehyde with 4-morpholinecarbaldehyde to produce the Schiff base, which is then reduced with sodium borohydride to yield the quinolin-4-amine. The final step involves the N-alkylation of the quinolin-4-amine with 3,4-dimethylphenyl bromide to produce N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been studied for its potential application in scientific research. It has been found to have a wide range of properties that make it an ideal compound for use in lab experiments. For example, it has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. In addition, N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been found to possess antifungal and antibacterial properties, making it a potential candidate for use in medical treatments.

properties

IUPAC Name

[4-(3,4-dimethylanilino)quinolin-3-yl]-morpholin-4-ylmethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23N3O2/c1-15-7-8-17(13-16(15)2)24-21-18-5-3-4-6-20(18)23-14-19(21)22(26)25-9-11-27-12-10-25/h3-8,13-14H,9-12H2,1-2H3,(H,23,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJKIIXQXYADNHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC2=C(C=NC3=CC=CC=C32)C(=O)N4CCOCC4)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.